1-(4-(4-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, an efficient eco-friendly microwave-assisted synthesis of 1-(4-(benzothiazol-2-yl)piperazin-1-yl)-2-(4-phenyl-1H-1,2,3-triazol-1-yl)ethanone was carried out through the click cyclocondensation of 2-azido-1-(4-(benzo[d]thiazol-2-yl)piperazin-1-yl)ethanone with phenyl acetylene . The synthesis was carried out under optimized copper catalyst copper(II) sulfate pentahydrate/sodium ascorbate, t-BuOH/water (1:1, v/v) to afford the regioselective 1,4-disubstituted 1,2,3-triazole isomer .Molecular Structure Analysis
The crystal structure of a similar compound, 1-(4-(benzothiazol-2-yl)piperazin-1-yl)-2-(4-phenyl-1H-1,2,3-triazol-1-yl)ethanone, demonstrated a conventional chair conformation for the piperazine ring . A Hirshfeld Surface Analysis (HAS) was conducted showing clear agreement with the XRD analysis .Chemical Reactions Analysis
The reactions involved in the synthesis of similar compounds were greatly accelerated using microwave irradiation . The newly designed 1,2,3-triazole was fully characterized by IR, NMR, MS spectral data, and X-ray diffraction .Scientific Research Applications
- FBTPE Application : Recent studies have explored FBTPE derivatives as potential visible-light organophotocatalysts. By systematically modifying the donor groups while keeping the BTZ acceptor group consistent, researchers have fine-tuned the photocatalyst’s optoelectronic and photophysical properties. These photocatalysts were validated in Minisci-type decarboxylative alkylation reactions under both batch and continuous flow conditions.
- FBTPE Application : Although not directly studied for anti-inflammatory effects, FBTPE’s structural similarity to thiazoles warrants further investigation. Researchers could explore its potential in mitigating inflammation using relevant assays .
- FBTPE Application : Investigate FBTPE derivatives for antitumor and cytotoxic effects. Similar compounds have demonstrated potent activity against human tumor cell lines .
- FBTPE Application : Evaluate FBTPE’s inhibitory activity at varying concentrations . This could include assessing its effects on enzymes, receptors, or cellular processes.
- FBTPE Application : Investigate FBTPE’s ability to form complexes with peptides or other relevant molecules. Such studies could shed light on its potential interactions and applications .
Photocatalysis and Visible Light Organophotocatalysts
Anti-Inflammatory Activity
Antitumor and Cytotoxic Activity
Inhibitory Activity
Complexation Studies
Mechanism of Action
Target of Action
Similar compounds, such as 3-(piperazin-1-yl)-1,2-benzothiazole derivatives, have been reported to act as dopamine and serotonin antagonists . These targets play a crucial role in regulating mood, sleep, and other neurological functions.
Mode of Action
It’s worth noting that similar compounds have been found to interact with their targets (dopamine and serotonin receptors) by binding to these receptors and inhibiting their activity . This results in changes in neurotransmitter levels and neural signaling.
Biochemical Pathways
Given its potential role as a dopamine and serotonin antagonist, it may impact the dopaminergic and serotonergic pathways, which are involved in mood regulation, sleep, and other neurological functions .
Pharmacokinetics
Similar compounds have been evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5), which considers factors like molecular weight, lipophilicity, and hydrogen bond donors and acceptors to predict a compound’s pharmacokinetic properties .
Result of Action
Similar compounds have been reported to exhibit antibacterial activity, suggesting that they may lead to the inhibition of bacterial growth .
properties
IUPAC Name |
1-[4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN3OS/c1-9(18)16-5-7-17(8-6-16)13-15-12-10(14)3-2-4-11(12)19-13/h2-4H,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZWQXGXPLJGSTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C2=NC3=C(C=CC=C3S2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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